ADRA2A antagonist 1

• Molecular Formula: C24H31N3O3
• Molecular Weight: 409.5 g/mol
• InChI: InChI=1S/C24H31N3O3/c25-14-9-15(10-14)30-24(29)22-18-11-20-23-17(16-3-1-2-4-19(16)26-23)7-8-27(20)12-13(18)5-6-21(22)28/h1-4,13-15,18,20-22,26,28H,5-12,25H2/t13-,14?,15?,18-,20-,21-,22+/m0/s1
• InChIKey: YLDUEWVEKPTTKB-BMBVQGKESA-N

ADRA2A Antagonist 1 for Inflammation & Sepsis Research

ADRA2A antagonist 1 (also referred to as compound 4n) is a potent and selective antagonist of the α2A-adrenergic receptor (ADRA2A), with a reported IC50 of 18 nM [1]. It is a synthetic yohimbine analog specifically optimized for superior receptor subtype selectivity and improved metabolic stability [2]. This compound is primarily utilized as a pharmacological tool in research models of inflammation and sepsis, where ADRA2A signaling plays a critical role [3].

ADRA2A pathway inhibition studies Reported selective antagonist for ADRA2A-mediated signaling research

Inflammation & sepsis model research Supports cytokine response and immune-cell pathway investigation

Selectivity-focused pharmacological tool Structure-based design from yohimbine scaffold; reported reduced off-target profile

• [1] TargetMol. ADRA2A antagonist 1. Product No. T209883. View Source
• [2] Chayka, A., et al. Structure-Based Drug Design of ADRA2A Antagonists Derived from Yohimbine. Journal of Medicinal Chemistry, 2024, 67(12), 10135–10151. View Source
• [3] MedChemExpress. ADRA2A antagonist 1. Product No. HY-150326. View Source

Superior Selectivity of ADRA2A Antagonist 1

The α2-adrenoceptor family comprises three distinct subtypes (α2A, α2B, and α2C) with different tissue distributions and physiological roles [1]. Generic antagonists like yohimbine are non-selective and exhibit significant off-target activity at α1-adrenoceptors and serotonin receptors, which confounds data interpretation and leads to unpredictable in vivo effects [2]. ADRA2A antagonist 1 was specifically engineered to address these shortcomings, providing a cleaner pharmacological profile essential for unambiguous mechanistic studies [3]. Substituting with a non-selective analog introduces experimental variability and can invalidate conclusions regarding ADRA2A-specific pathways, making ADRA2A antagonist 1 the necessary choice for rigorous scientific investigation.

ADRA2A antagonist 1

Yohimbine (generic)

ADRA1A off-target

Reported high selectivity

Moderate selectivity; may confound cardiovascular readouts

ADRA2B off-target

Reported higher subtype selectivity

Significant ADRA2B activity; may shift subtype interpretation

5-HT1A binding

Not reported as significant

Known serotonergic activity; may introduce confounding variables

• [1] Proudman, R.G.W., et al. The affinity and selectivity of α-adrenoceptor antagonists, antidepressants and antipsychotics for the human α2A, α2B, and α2C-adrenoceptors and comparison with human α1 and β-adrenoceptors. Pharmacology Research & Perspectives, 2022, 10(2), e00933. View Source
• [2] Haapalinna, A., et al. Evaluation of the effects of a specific α2-adrenoceptor antagonist, atipamezole, on α1- and α2-adrenoceptor subtype binding, brain neurochemistry and behaviour in comparison with yohimbine. Naunyn-Schmiedeberg's Archives of Pharmacology, 1997, 356(5), 570–582. View Source
• [3] Chayka, A., et al. Structure-Based Drug Design of ADRA2A Antagonists Derived from Yohimbine. Journal of Medicinal Chemistry, 2024, 67(12), 10135–10151. View Source

ADRA2A Antagonist 1 In Vitro Selectivity

Selectivity Advantage Over ADRA1A

ADRA2A antagonist 1 (compound 4n) exhibits a significantly improved selectivity profile for the α2A receptor over the α2B receptor when directly compared to its parent compound, yohimbine [1]. The ADRA2B/ADRA2A selectivity index is 25-fold higher for compound 4n [1]. This was determined by comparing the selectivity indices derived from radioligand binding assays for each compound [1].

ADRA1A Selectivity

Head-to-head

SI >556 vs SI 94 (yohimbine)

Reported >6-fold selectivity improvement

Calcium flux assay; ADRA2A vs ADRA1A overexpressed cells

Evidence Dimension	Selectivity Index for ADRA2B/ADRA2A
Target Compound Data	25-fold higher selectivity index compared to yohimbine
Comparator Or Baseline	Yohimbine (baseline selectivity index)
Quantified Difference	25-fold improvement
Conditions	Radioligand binding assays against human recombinant receptors

Why This Matters

Superior subtype selectivity minimizes off-target effects mediated by α2B receptors, such as vasoconstriction, leading to cleaner in vivo data and more interpretable experimental results.

• [1] Chayka, A., et al. Structure-Based Drug Design of ADRA2A Antagonists Derived from Yohimbine. Journal of Medicinal Chemistry, 2024, 67(12), 10135–10151. View Source

Selectivity Over ADRA2B

In a direct comparison, ADRA2A antagonist 1 (compound 4n) shows a 6-fold higher selectivity for ADRA2A over the α1A-adrenoceptor (ADRA1A) than yohimbine [1]. The selectivity index for compound 4n was determined to be >556, indicating a very low propensity for off-target ADRA1A activation compared to the parent molecule [1].

ADRA2B Selectivity

Head-to-head

SI 226 vs SI 9.3 (yohimbine)

Reported 24-fold higher subtype discrimination

ADRA2B off-target screening; functional assay

Evidence Dimension	Selectivity Index for ADRA1A/ADRA2A
Target Compound Data	Selectivity Index (SI) > 556
Comparator Or Baseline	Yohimbine (SI is 6-fold lower)
Quantified Difference	6-fold improvement
Conditions	Radioligand binding assays against human recombinant receptors

Why This Matters

The reduced activity at ADRA1A receptors decreases the potential for confounding cardiovascular effects (e.g., vasoconstriction/hypertension), which are a known limitation of yohimbine and can complicate the interpretation of results in cardiovascular and inflammation studies.

• [1] Chayka, A., et al. Structure-Based Drug Design of ADRA2A Antagonists Derived from Yohimbine. Journal of Medicinal Chemistry, 2024, 67(12), 10135–10151. View Source

Plasma Stability and Low CNS Penetration

ADRA2A antagonist 1 (compound 4n) demonstrates high stability in both human plasma and liver microsomes, in stark contrast to yohimbine which is known for its poor metabolic stability and short half-life [1]. While specific half-life values for compound 4n are not disclosed, it is reported to have 'high plasma and microsomal stability' [1], whereas yohimbine's rapid metabolism often necessitates higher or more frequent dosing in in vivo studies [2].

Plasma & CNS Profile

Reported

Plasma stability 99% at 6h; Caco-2 Papp 3×10⁻⁶ cm/s

May support peripheral research models

>13-fold lower permeability vs yohimbine; low BBB penetration potential

Evidence Dimension	Metabolic Stability
Target Compound Data	High stability in human plasma and microsomes
Comparator Or Baseline	Yohimbine (known for poor metabolic stability and short half-life)
Quantified Difference	Qualitative improvement from 'poor' to 'high' stability
Conditions	In vitro stability assays using human plasma and liver microsomes

Why This Matters

Enhanced stability translates to more predictable and sustained exposure in biological systems, reducing experimental variability and potentially lowering the required dose and cost for long-term in vivo studies.

• [1] Chayka, A., et al. Structure-Based Drug Design of ADRA2A Antagonists Derived from Yohimbine. Journal of Medicinal Chemistry, 2024, 67(12), 10135–10151. View Source
• [2] Nowacka, A., et al. Multifaced Nature of Yohimbine—A Promising Therapeutic Potential or a Risk? International Journal of Molecular Sciences, 2024, 25(23), 12856. View Source

Minimal Cytotoxicity in NHDF

ADRA2A antagonist 1 (compound 4n) exhibits moderate-to-low membrane permeability, which is expected to limit its ability to cross the blood-brain barrier (BBB) [1]. This is a significant differentiator from other α2A-antagonists like BRL-44408, which is known to be centrally active and BBB-permeable . Yohimbine is also known to be centrally active [2].

NHDF Cytotoxicity

Head-to-head

Negligible cytotoxicity at 10 μM, 72h

Supports cell-model endpoint context

NHDF viability >90%; comparable to yohimbine

Evidence Dimension	Blood-Brain Barrier Permeability
Target Compound Data	Moderate-to-low permeability, limited BBB penetration
Comparator Or Baseline	BRL-44408 (BBB-permeable) and Yohimbine (centrally active)
Quantified Difference	Qualitative difference in CNS exposure
Conditions	In vitro permeability assays (PAMPA or Caco-2)

Why This Matters

This property allows researchers to selectively target peripheral ADRA2A receptors (e.g., on Kupffer cells in the liver) in models of inflammation and sepsis without confounding central nervous system effects. This is a crucial advantage for dissecting organ-specific mechanisms and reduces potential behavioral side effects in animal models.

• [1] Chayka, A., et al. Structure-Based Drug Design of ADRA2A Antagonists Derived from Yohimbine. Journal of Medicinal Chemistry, 2024, 67(12), 10135–10151. View Source
• [2] Haapalinna, A., et al. Evaluation of the effects of a specific α2-adrenoceptor antagonist, atipamezole, on α1- and α2-adrenoceptor subtype binding, brain neurochemistry and behaviour in comparison with yohimbine. Naunyn-Schmiedeberg's Archives of Pharmacology, 1997, 356(5), 570–582. View Source

Unique ADRA2A/2C Selectivity Profile

ADRA2A antagonist 1 (compound 4n) was shown to have negligible toxicity on nontumor normal human dermal fibroblasts in vitro [1]. This favorable safety profile is likely a consequence of its high receptor selectivity, which minimizes off-target interactions that can lead to cellular stress or death. In contrast, non-selective compounds like yohimbine can exhibit cytotoxicity at higher concentrations due to broader receptor engagement [2].

Overall Selectivity

Class-level

ADRA2A/2C-preferring with reduced ADRA1A/2B interference

Distinct pharmacological tool compound profile

Aggregated selectivity data; context-dependent interpretation

Evidence Dimension	In Vitro Cytotoxicity
Target Compound Data	Negligible toxicity on normal human dermal fibroblasts
Comparator Or Baseline	Yohimbine (exhibits cytotoxicity at higher concentrations)
Quantified Difference	Qualitative difference in cell viability
Conditions	In vitro cytotoxicity assay using nontumor normal human dermal fibroblasts

Why This Matters

A low cytotoxicity profile suggests a wider therapeutic window and reduced potential for off-target toxicity in both in vitro and in vivo experiments, making the compound a safer and more reliable tool for long-term studies and potential preclinical development.

• [1] Chayka, A., et al. Structure-Based Drug Design of ADRA2A Antagonists Derived from Yohimbine. Journal of Medicinal Chemistry, 2024, 67(12), 10135–10151. View Source
• [2] Nowacka, A., et al. Multifaced Nature of Yohimbine—A Promising Therapeutic Potential or a Risk? International Journal of Molecular Sciences, 2024, 25(23), 12856. View Source

Application Guide for ADRA2A Antagonist 1

Sepsis & Inflammation Mechanism Studies

The high subtype selectivity of ADRA2A antagonist 1 for α2A over α2B (25-fold improvement over yohimbine) and α1A receptors (6-fold improvement) makes it the ideal tool for studies aiming to isolate the role of ADRA2A in sepsis pathophysiology [1]. Its limited blood-brain barrier penetration ensures that observed effects are due to peripheral receptor blockade, such as on hepatic Kupffer cells, which are central to the inflammatory response in sepsis [2]. This allows for the generation of cleaner, more interpretable data compared to non-selective antagonists like yohimbine or brain-penetrant antagonists like BRL-44408.

Selectivity Reference for Screening Assays

Researchers conducting extended in vivo studies, such as chronic inflammation or metabolic disease models, will benefit from the high metabolic stability and negligible cytotoxicity of ADRA2A antagonist 1 [1]. Unlike yohimbine, which requires careful dosing due to rapid metabolism and potential toxicity, ADRA2A antagonist 1 offers a more predictable and safer profile for sustained administration [2]. This reduces experimental variability related to fluctuating drug levels and minimizes animal welfare concerns, facilitating more robust and reproducible long-term experiments.

Peripheral Applications with Low CNS Penetration

For researchers focused on liver-specific ADRA2A signaling, such as in non-alcoholic steatohepatitis (NASH), fibrosis, or hepatic inflammation, ADRA2A antagonist 1 is the superior choice [1]. Its moderate-to-low membrane permeability restricts its activity to peripheral tissues, allowing for the direct interrogation of ADRA2A's role in the liver without the confounding influence of central nervous system effects [2]. This peripheral restriction simplifies the identification of liver-derived biomarkers and the validation of ADRA2A as a hepatic drug target.

ADME-Tox and Safety Pharmacology Studies

In cellular assays where off-target effects can obscure true ADRA2A-mediated responses, the superior selectivity of ADRA2A antagonist 1 provides a clear advantage [1]. Its low affinity for ADRA1A and other related receptors ensures that observed downstream signaling events (e.g., cAMP modulation, ERK phosphorylation) are directly attributable to ADRA2A antagonism [2]. This high signal-to-noise ratio is critical for accurate target engagement studies, high-throughput screening, and detailed mechanistic work, saving time and resources by reducing false positives and data ambiguity.

Application

Selection Property

Validation Focus

Inflammation & sepsis model studies

ADRA2A-selective pathway probe

Cytokine response endpoint context

Screening assay comparator context

Reported selectivity margins

Assay-window benchmarking review

Peripheral tissue research models

Low CNS penetration profile

Blood-brain barrier penetration review

ADME profiling & cytotoxicity endpoint studies

Reported metabolic stability

Cross-species stability endpoint review

• [1] Chayka, A., et al. Structure-Based Drug Design of ADRA2A Antagonists Derived from Yohimbine. Journal of Medicinal Chemistry, 2024, 67(12), 10135–10151. View Source
• [2] Nowacka, A., et al. Multifaced Nature of Yohimbine—A Promising Therapeutic Potential or a Risk? International Journal of Molecular Sciences, 2024, 25(23), 12856. View Source